(E)-[4,5-Dioxo-2-phenyl-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-[3-methyl-4-(2-methylpropoxy)phenyl]methanolate
(E)-[4,5-Dioxo-2-phenyl-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-[3-methyl-4-(2-methylpropoxy)phenyl]methanolate
Brand Name:
Vulcanchem
CAS No.:
488744-96-3
VCID:
VC0383898
InChI:
InChI=1S/C28H28N2O4/c1-18(2)17-34-23-12-11-22(14-19(23)3)26(31)24-25(21-9-5-4-6-10-21)30(28(33)27(24)32)16-20-8-7-13-29-15-20/h4-15,18,25,31H,16-17H2,1-3H3/b26-24+
SMILES:
CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=CC=C4)O)OCC(C)C
Molecular Formula:
C28H28N2O4
Molecular Weight:
456.5g/mol
(E)-[4,5-Dioxo-2-phenyl-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-[3-methyl-4-(2-methylpropoxy)phenyl]methanolate
CAS No.: 488744-96-3
Main Products
VCID: VC0383898
Molecular Formula: C28H28N2O4
Molecular Weight: 456.5g/mol
![(E)-[4,5-Dioxo-2-phenyl-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-[3-methyl-4-(2-methylpropoxy)phenyl]methanolate - 488744-96-3](/images/no_structure.jpg)
| CAS No. | 488744-96-3 |
|---|---|
| Product Name | (E)-[4,5-Dioxo-2-phenyl-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-[3-methyl-4-(2-methylpropoxy)phenyl]methanolate |
| Molecular Formula | C28H28N2O4 |
| Molecular Weight | 456.5g/mol |
| IUPAC Name | (4E)-4-[hydroxy-[3-methyl-4-(2-methylpropoxy)phenyl]methylidene]-5-phenyl-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C28H28N2O4/c1-18(2)17-34-23-12-11-22(14-19(23)3)26(31)24-25(21-9-5-4-6-10-21)30(28(33)27(24)32)16-20-8-7-13-29-15-20/h4-15,18,25,31H,16-17H2,1-3H3/b26-24+ |
| Standard InChIKey | AFRHQCDMEHZESC-SHHOIMCASA-N |
| Isomeric SMILES | CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=CC=C4)/[O-])OCC(C)C |
| SMILES | CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=CC=C4)O)OCC(C)C |
| Canonical SMILES | CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=CC=C4)[O-])OCC(C)C |
| PubChem Compound | 5916048 |
| Last Modified | Nov 11 2021 |
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